Cas no 75328-53-9 (1,3-Cyclohexanedicarboxylic acid, 1-(iodomethyl)-, dimethyl ester)

• Product Name: 1,3-Cyclohexanedicarboxylic acid, 1-(iodomethyl)-, dimethyl ester
• CAS No: 75328-53-9
• MF: C₁₁H₁₇IO₄
• MW: 340.154756307602
• CID: 1773228
• PubChem ID: 12617791
• Update Time: 2025-04-21

1,3-Cyclohexanedicarboxylic acid, 1-(iodomethyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedicarboxylic acid, 1-(iodomethyl)-, dimethyl ester
• 75328-53-9
• 1,3-Dimethyl 1-(iodomethyl)-1,3-cyclohexanedicarboxylate
• SY365664
• SCHEMBL2876067
• DTXSID401200445
• dimethyl 1-(iodomethyl)cyclohexane-1,3-dicarboxylate
• HCZDVILANWUSFD-UHFFFAOYSA-N
• 1-iodomethyl-1,3-dicarbomethoxycyclohexane

• Inchi： 1S/C11H17IO4/c1-15-9(13)8-4-3-5-11(6-8,7-12)10(14)16-2/h8H,3-7H2,1-2H3
• InChI Key： HCZDVILANWUSFD-UHFFFAOYSA-N
• SMILES： ICC1(C(=O)OC)CCCC(C(=O)OC)C1

Computed Properties

• Exact Mass: 340.01671
• Monoisotopic Mass: 340.01716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6